Cas no 2172055-25-1 ({8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol)
{8-Chloro-1,2,4-triazolo[1,5-a]pyridin-6-yl}methanol is a heterocyclic compound featuring a fused triazolopyridine core with a chlorinated aromatic ring and a hydroxymethyl functional group. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The chloro substituent enhances reactivity in nucleophilic substitution reactions, while the hydroxymethyl group offers a handle for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse reaction conditions. The compound’s rigid scaffold may contribute to binding affinity in biologically active molecules, making it valuable in medicinal chemistry research. High purity grades are available for precision applications.
2172055-25-1 structure
Product Name:{8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol
CAS No:2172055-25-1
MF:C7H6ClN3O
MW:183.595039844513
CID:5769548
PubChem ID:165876404
Update Time:2025-06-09
{8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol Chemical and Physical Properties
Names and Identifiers
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- {8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol
- 2172055-25-1
- EN300-1592175
- {8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol
-
- Inchi: 1S/C7H6ClN3O/c8-6-1-5(3-12)2-11-7(6)9-4-10-11/h1-2,4,12H,3H2
- InChI Key: XYTROMVVCVMIQI-UHFFFAOYSA-N
- SMILES: ClC1=CC(CO)=CN2C1=NC=N2
Computed Properties
- Exact Mass: 183.0199395g/mol
- Monoisotopic Mass: 183.0199395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 50.4Ų
{8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592175-50mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 50mg |
$1188.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-100mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 100mg |
$1244.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-250mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 250mg |
$1300.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-500mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 500mg |
$1357.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-1000mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 1000mg |
$1414.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-2500mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 2500mg |
$2771.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-5000mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 5000mg |
$4102.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-10000mg |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 10000mg |
$6082.0 | 2023-09-23 | ||
| Enamine | EN300-1592175-0.05g |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 0.05g |
$1188.0 | 2023-05-26 | ||
| Enamine | EN300-1592175-0.1g |
{8-chloro-[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanol |
2172055-25-1 | 0.1g |
$1244.0 | 2023-05-26 |
{8-chloro-1,2,4triazolo1,5-apyridin-6-yl}methanol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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